N-(1-Cyano-2,2-dimethylpropyl)-2,4,5-trifluoro-3-hydroxybenzamide

• IUPAC Name: N-(1-cyano-2,2-dimethylpropyl)-2,4,5-trifluoro-3-hydroxybenzamide
• InChI: InChI=1S/C13H13F3N2O2/c1-13(2,3)8(5-17)18-12(20)6-4-7(14)10(16)11(19)9(6)15/h4,8,19H,1-3H3,(H,18,20)
• InChI Key: DBUTZHIJYSGFQI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C#N)NC(=O)C1=CC(=C(C(=C1F)O)F)F
• Molecular Formula: C13H13F3N2O2
• Molecular Weight: 286.25 g/mol

Description

“N-(1-Cyano-2,2-dimethylpropyl)-2,4,5-trifluoro-3-hydroxybenzamide” is an organic compound. It contains a cyano group (-CN), a trifluoro group (-CF3), a hydroxy group (-OH), and an amide group (-CONH2). The presence of these functional groups suggests that it could have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of the various functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. These could include its melting and boiling points, solubility, stability, and reactivity.

Scientific Research Applications

Environmental Presence and Effects of Parabens

Parabens, structurally related to benzamides, are used as preservatives in various consumer products. Their widespread use and presence in aquatic environments have raised concerns about their potential as endocrine disruptors. Research highlights the need for understanding the occurrence, fate, and behavior of such compounds in aquatic environments (Haman, Dauchy, Rosin, & Munoz, 2015).

Safety and Toxicology of Specific Compounds

Studies on the safety assessment of propyl paraben and methyl paraben, which are structurally similar to N-(1-Cyano-2,2-dimethylpropyl)-2,4,5-trifluoro-3-hydroxybenzamide, provide insights into the non-toxic nature of certain benzamide derivatives through extensive toxicological evaluations (Soni, Burdock, Taylor, & Greenberg, 2001); (Soni, Taylor, Greenberg, & Burdock, 2002).

Antimicrobial Properties

Research on various cyanobacterial compounds has revealed antimicrobial activities against a range of pathogens, suggesting that compounds with certain functional groups could serve as leads for the development of new antimicrobial agents (Swain, Paidesetty, & Padhy, 2017).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other compounds or systems. This is often studied in the context of biological systems for pharmaceutical compounds.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.